3-((Pyridin-2-ylmethyl)thio)-6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-pyridin-3-yl-3-(pyridin-2-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H12N6S/c1-2-9-18-13(5-1)11-23-16-20-19-15-7-6-14(21-22(15)16)12-4-3-8-17-10-12/h1-10H,11H2
• InChI Key: LXSCZKYRDIIVPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=NN=C3N2N=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C16H12N6S
• Molecular Weight: 320.4 g/mol
• CAS No.: 891107-98-5

Description

3-((Pyridin-2-ylmethyl)thio)-6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C16H12N6S and its molecular weight is 320.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity This chemical framework, while not directly mentioned, is closely related to the broader category of [1,2,4]triazolo[4,3-b]pyridazines, which have been extensively studied for their versatile applications in medicinal chemistry. The synthesis and antimicrobial evaluation of derivatives similar to the requested compound reveal the significance of these molecules. For example, the iodine(III)-mediated synthesis offers a facile route to 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines, which exhibit potent antimicrobial properties (Prakash et al., 2011). Additionally, triazolo-pyridazine-6-yl-substituted piperazines have been synthesized and evaluated for anti-diabetic potential via DPP-4 inhibition and insulinotropic activities, underscoring the therapeutic relevance of these compounds (Bindu et al., 2019).

Antiviral and Anti-inflammatory Applications The antiviral activity of triazolo[4,3-b]pyridazine derivatives against the hepatitis A virus highlights the potential of these compounds in treating viral infections. One compound demonstrated significant efficacy, showcasing the therapeutic potential of these molecules (Shamroukh & Ali, 2008). Furthermore, derivatives have been synthesized for the inhibition of eosinophil infiltration, offering antihistaminic activity alongside potential treatments for conditions like atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

Structural and Theoretical Studies Structural analysis and Density Functional Theory (DFT) calculations of 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine provide insight into the molecular properties and interactions of these compounds. The study includes Hirshfeld surface analysis and energy framework construction, contributing to the understanding of the molecular packing and intermolecular interactions in the solid state (Sallam et al., 2021).